Cas no 1147755-52-9 (N-{2-[(2-methylcyclohexyl)oxy]ethyl}-2-(methylsulfanyl)pyridine-3-carboxamide)

• Product Name: N-{2-[(2-methylcyclohexyl)oxy]ethyl}-2-(methylsulfanyl)pyridine-3-carboxamide
• CAS No: 1147755-52-9
• MF: C₁₆H₂₄N₂O₂S
• MW: 308.438962936401
• CID: 6267869
• PubChem ID: 42961801
• Update Time: 2025-08-04

N-{2-[(2-methylcyclohexyl)oxy]ethyl}-2-(methylsulfanyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26586071
• N-[2-(2-methylcyclohexyl)oxyethyl]-2-methylsulfanylpyridine-3-carboxamide
• 1147755-52-9
• AKOS034308897
• N-{2-[(2-methylcyclohexyl)oxy]ethyl}-2-(methylsulfanyl)pyridine-3-carboxamide
• Z423052400

• Inchi： 1S/C16H24N2O2S/c1-12-6-3-4-8-14(12)20-11-10-17-15(19)13-7-5-9-18-16(13)21-2/h5,7,9,12,14H,3-4,6,8,10-11H2,1-2H3,(H,17,19)
• InChI Key： MQWYYQXHKVJIRA-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC=CN=1)C(NCCOC1CCCCC1C)=O

Computed Properties

• Exact Mass: 308.15584919g/mol
• Monoisotopic Mass: 308.15584919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 76.5Ų

Additional information on N-{2-[(2-methylcyclohexyl)oxy]ethyl}-2-(methylsulfanyl)pyridine-3-carboxamide

Professional Introduction to N-{2-[(2-methylcyclohexyl)oxy]ethyl}-2-(methylsulfanyl)pyridine-3-carboxamide (CAS No. 1147755-52-9)

N-{2-[(2-methylcyclohexyl)oxy]ethyl}-2-(methylsulfanyl)pyridine-3-carboxamide, with the CAS number 1147755-52-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a pyridine core appended with various functional groups. The presence of both ether and sulfanyl moieties in its structure imparts unique chemical properties, making it a promising candidate for further exploration in drug discovery and molecular design.

The structural composition of N-{2-[(2-methylcyclohexyl)oxy]ethyl}-2-(methylsulfanyl)pyridine-3-carboxamide is meticulously crafted to enhance its biological activity. The pyridine ring, a well-known pharmacophore in medicinal chemistry, serves as the central scaffold for interactions with biological targets. Specifically, the methylsulfanyl group attached to the pyridine ring can modulate electronic properties and influence binding affinity, while the ether linkage introduces flexibility and solubility improvements. These features are critical for optimizing pharmacokinetic profiles and therapeutic efficacy.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. Among these, pyridine derivatives have emerged as a cornerstone due to their broad spectrum of biological activities. The compound in question, N-{2-[(2-methylcyclohexyl)oxy]ethyl}-2-(methylsulfanyl)pyridine-3-carboxamide, represents an advanced derivative that leverages these structural motifs for enhanced functionality. Its synthesis involves multi-step organic transformations, including nucleophilic substitution, alkylation, and condensation reactions, which are optimized to ensure high yield and purity.

The chemical synthesis of this compound has been refined through modern methodologies that emphasize atom economy and green chemistry principles. The use of chiral auxiliaries or catalysts may be employed to achieve enantioselective synthesis, which is crucial for pharmaceutical applications where stereochemistry dictates biological activity. Additionally, computational studies have been instrumental in predicting optimal reaction pathways and intermediates, reducing experimental trial-and-error.

Beyond its synthetic significance, N-{2-[(2-methylcyclohexyl)oxy]ethyl}-2-(methylsulfanyl)pyridine-3-carboxamide has shown promise in preliminary pharmacological evaluations. Its unique structural features suggest potential interactions with enzymes and receptors involved in various disease pathways. For instance, the methylsulfanyl group may engage with thiolate residues in active sites of enzymes such as kinases or phosphodiesterases, while the flexible ether arm can adapt to binding pockets of target proteins. These interactions could lead to modulatory effects on signaling cascades relevant to inflammation, cancer, or neurodegenerative disorders.

Recent advancements in drug discovery have highlighted the importance of structure-based design approaches. By integrating high-throughput screening with molecular modeling techniques, researchers can rapidly identify compounds with desired properties. N-{2-[(2-methylcyclohexyl)oxy]ethyl}-2-(methylsulfanyl)pyridine-3-carboxamide exemplifies how such strategies can be applied to generate novel scaffolds with tailored functionalities. Its potential as an intermediate or lead compound underscores the need for continued investigation into its biological profile.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Initial assays suggest that it exhibits moderate affinity for certain protein targets without significant off-target effects at tested concentrations. The presence of both lipophilic and polar regions enhances membrane permeability while maintaining solubility, which is favorable for oral administration. Furthermore, the compound’s stability under physiological conditions makes it suitable for further development into a prodrug or active pharmaceutical ingredient (API).

The development of novel therapeutic agents relies heavily on understanding their metabolic fate and toxicological profile. Metabolomic studies have been initiated to identify potential pathways by which N-{2-[(2-methylcyclohexyl)oxy]ethyl}-2-(methylsulfanyl)pyridine-3-carboxamide is processed within biological systems. These investigations aim to predict any reactive intermediates or conjugates that might arise during metabolism and assess their potential toxicity. Such information is essential for designing safe dosing regimens and identifying any necessary modifications to improve safety profiles.

The future direction of research on this compound includes exploring its role in complex biological systems through preclinical models. Animal studies could provide insights into its efficacy against specific diseases while also informing dose-response relationships and pharmacokinetic parameters. Collaborative efforts between synthetic chemists and biologists are crucial for translating laboratory findings into clinical applications effectively.

In conclusion, N-{2-[(2-methylcyclohexyl)oxy]ethyl}-2-(methylsulfanyl)pyridine-3-carboxamide (CAS No. 1147755-52-9) represents a significant advancement in pharmaceutical chemistry due to its complex structure and multifaceted functionality. Its synthesis reflects modern methodologies aimed at efficiency and sustainability while its pharmacological potential suggests broad applications across multiple therapeutic areas. Continued research will be essential for unlocking its full therapeutic promise while ensuring safety through rigorous evaluation.